1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one

• IUPAC Name: 1-[2-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]-3-(4-ethoxyphenyl)imidazolidin-2-one
• InChI: InChI=1S/C21H24ClN5O4/c1-2-30-17-5-3-16(4-6-17)27-10-9-26(21(27)29)14-19(28)25-8-7-18(13-25)31-20-23-11-15(22)12-24-20/h3-6,11-12,18H,2,7-10,13-14H2,1H3
• InChI Key: BSVFSVFOQUFYBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)N3CCC(C3)OC4=NC=C(C=N4)Cl
• Molecular Formula: C21H24ClN5O4
• Molecular Weight: 445.9 g/mol
• CAS No.: 2034470-48-7

Description

This compound is a heterocyclic organic molecule featuring a central imidazolidin-2-one core linked to a pyrrolidine ring substituted with a 5-chloropyrimidin-2-yloxy group and a 4-ethoxyphenyl moiety. Its molecular formula is C₂₂H₂₃ClN₆O₄, with a calculated molecular weight of 494.91 g/mol. The structure integrates multiple pharmacophoric elements:

• Imidazolidin-2-one: A five-membered ring with two nitrogen atoms, often associated with conformational rigidity and hydrogen-bonding capacity in drug design.
• Pyrrolidine: A saturated five-membered ring that enhances solubility and serves as a scaffold for substituent placement.
• 5-Chloropyrimidin-2-yloxy: A chlorinated pyrimidine derivative, which may confer selectivity in kinase or enzyme inhibition due to halogen interactions.
• 4-Ethoxyphenyl: A para-substituted aromatic group with an ethoxy chain, influencing lipophilicity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one typically involves multiple steps, starting from readily available starting materials. The general synthetic route may include:

Formation of the pyrimidine ring: This can be achieved through the reaction of appropriate precursors under conditions that promote cyclization.

Introduction of the pyrrolidine ring: This step involves the reaction of the pyrimidine intermediate with a suitable reagent to form the pyrrolidine ring.

Formation of the imidazolidinone moiety: This can be done by reacting the intermediate with an appropriate reagent to form the imidazolidinone ring.

Final coupling: The final step involves coupling the intermediate with 4-ethoxyphenyl group under suitable conditions to obtain the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of advanced techniques such as continuous flow chemistry, automated synthesis, and purification methods like chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under suitable conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify specific functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the pyrimidine and pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Reagents such as halogens, nucleophiles, or electrophiles can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally analogous to several derivatives in the literature, differing primarily in substituent groups and heterocyclic cores. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Key Data/Findings
Target Compound	Imidazolidin-2-one	5-Chloropyrimidin-2-yloxy, 4-ethoxyphenyl	494.91	Hypothesized enhanced metabolic stability due to ether linkage .
2-(1-(3-Oxo-3-phenylpropyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole-4-carboxamide (5cp)	Benzimidazole	3-Oxo-3-phenylpropyl, pyrrolidine	363.18	HRMS [M+H]+: 363.1815; lower molecular weight suggests reduced steric hindrance.
1-(2-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(2-methoxyphenyl)imidazolidin-2-one	Imidazolidin-2-one	6-Ethyl-5-fluoropyrimidin-4-yloxy, 2-methoxyphenyl	~500 (estimated)	Fluorine substitution may improve bioavailability; methoxy group alters solubility.
2-[1-(4-Chlorobenzoyl)pyrrolidin-2-yl]-4,5-dihydroimidazole-1-oxyl-3-oxide	Imidazole-1-oxyl-3-oxide	4-Chlorobenzoyl, pyrrolidine	393.84	Nitroxide radical moiety suggests potential use in redox-active applications.

Key Observations:

Heterocyclic Core Influence: The imidazolidin-2-one core in the target compound and the analog from provides rigidity compared to the benzimidazole (5cp) or imidazole-1-oxyl cores. This rigidity may affect binding affinity in enzyme targets. The nitroxide radical in introduces unique reactivity, unlike the target compound’s neutral imidazolidinone.

Substituent Effects: Pyrimidine Derivatives: The target’s 5-chloropyrimidin-2-yloxy group contrasts with the 6-ethyl-5-fluoropyrimidin-4-yloxy group in . Chlorine’s larger van der Waals radius and electronegativity may enhance target engagement compared to fluorine.

Synthetic Accessibility :

• The target compound’s synthesis likely follows routes similar to , involving alkylation or coupling reactions. However, the chloropyrimidine moiety may require specialized reagents, as seen in (e.g., halogenated intermediates).

Physicochemical Properties :

• The target compound’s higher molecular weight (~495 g/mol) compared to 5cp (~363 g/mol) suggests greater complexity, which could impact oral bioavailability.
• The ethoxy group in the target compound may confer better metabolic stability than the ester-linked 3-oxo-propyl group in 5cp .

Research Findings and Hypotheses

• Kinase Inhibition Potential: Pyrimidine derivatives are common in kinase inhibitors (e.g., EGFR, VEGFR). The target compound’s 5-chloro substitution may mimic ATP-binding motifs, as seen in drugs like imatinib .
• Solubility vs. Permeability Trade-off : The 4-ethoxyphenyl group balances lipophilicity and solubility, whereas the methoxy analog in may prioritize solubility.
• Metabolic Stability : Ether linkages (target compound) are generally more stable than esters (5cp) under physiological conditions, reducing first-pass metabolism .

Biological Activity

The compound 1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one is a synthetic organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the compound's structure, synthesis, and biological effects, drawing on diverse sources to present a comprehensive overview.

Chemical Structure and Properties

This compound features a complex structure that includes:

• Chloropyrimidine moiety : Known for its diverse biological activities.
• Pyrrolidine ring : Imparts unique chemical properties.
• Ethoxyphenyl group : Enhances lipophilicity and potential interactions with biological targets.

The molecular formula is $C_{15}H_{19}ClN_{4}O_{3}$, with a molecular weight of approximately 334.79 g/mol. The presence of chlorine in the pyrimidine ring is thought to influence its reactivity and biological interactions significantly.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including:

• Formation of the pyrrolidine ring.
• Introduction of the chloropyrimidine moiety.
• Coupling with the imidazolidinone structure.

Analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

Biological Activity

Research indicates that compounds similar to 1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(4-ethoxyphenyl)imidazolidin-2-one exhibit various biological activities:

Anticancer Activity

Several studies have highlighted the potential anticancer properties of compounds within this structural class. For instance, derivatives have shown activity against various cancer cell lines, including:

Compound	Cancer Cell Line	IC50 (µM)
Similar Compound A	HCT-116 (Colon Carcinoma)	6.2
Similar Compound B	T47D (Breast Cancer)	27.3

These findings suggest that modifications in the structure can significantly influence anticancer potency.

Anti-inflammatory Effects

The mechanism of action for similar compounds often involves the inhibition of cyclooxygenase enzymes (COX), which are crucial in inflammation pathways. This inhibition can lead to reduced inflammation and pain relief, making these compounds potential candidates for anti-inflammatory drug development.

Antimicrobial Properties

Some derivatives have demonstrated antimicrobial activity against various pathogens, indicating their potential use in treating infections. The presence of specific functional groups appears to enhance their interaction with microbial targets.

Case Studies

A notable study evaluated the biological activity of related compounds, revealing significant cytotoxic effects against human cancer cell lines. For example, a derivative was found to inhibit cell proliferation effectively at low concentrations, supporting its candidacy for further development as an anticancer agent .

Structure-Activity Relationship (SAR)

Structure-activity relationship studies indicate that modifications on the heterocycles can significantly influence both potency and selectivity. For instance, substituents on the chloropyrimidine ring can alter lipophilicity and receptor binding affinity, impacting overall biological activity .

Q & A

Q. What are the established synthetic routes for synthesizing this compound?

The synthesis typically involves multi-step organic reactions. A common approach includes:

• Step 1: Formation of the pyrrolidinyl-chloropyrimidinyl ether intermediate via nucleophilic substitution between 5-chloropyrimidin-2-ol and a substituted pyrrolidine derivative.
• Step 2: Coupling of the intermediate with a 3-(4-ethoxyphenyl)imidazolidin-2-one moiety using a carbonyl-activating agent (e.g., EDCI/HOBt) under inert conditions.
• Step 3: Purification via column chromatography and recrystallization. Yield optimization requires careful control of stoichiometry and temperature (e.g., 40–60°C for Step 2) . Characterization is performed using $^1 \text{H}$-NMR, $^{13} \text{C}$-NMR, and LCMS to confirm structural integrity .

Q. Which spectroscopic techniques are critical for structural validation?

• NMR Spectroscopy : $^1 \text{H}$-NMR identifies proton environments (e.g., imidazolidinone NH at δ 9.10–12.71 ppm), while $^{13} \text{C}$-NMR confirms carbonyl groups (C=O at ~167–197 ppm) .
• FT-IR : Key stretches include ν(C=O) at 1674–1731 cm$^{-1}$ for amide/imidazolidinone and ν(C-O) at 1174–1271 cm$^{-1}$ for ether linkages .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]$^+$ at 363.1817) .

Advanced Research Questions

Q. How can reaction parameters be optimized to enhance the yield of the target compound?

• Design of Experiments (DoE) : Systematic variation of parameters (temperature, solvent polarity, catalyst loading) using response surface methodology identifies optimal conditions. For example, a 10% increase in yield was achieved by adjusting reaction time from 12 to 8 hours in refluxing THF .
• Flow Chemistry : Continuous-flow systems improve reproducibility and scalability for steps involving unstable intermediates (e.g., Swern oxidation analogs) .
• Computational Modeling : Density Functional Theory (DFT) predicts transition-state energies to guide solvent selection (e.g., DMF vs. acetonitrile) .

Q. What strategies resolve discrepancies in spectroscopic data during structural validation?

• X-ray Crystallography : Single-crystal analysis resolves ambiguities in stereochemistry (e.g., pyrrolidine ring puckering) using SHELX for refinement and ORTEP-3 for visualization .
• 2D NMR Techniques : COSY and HSQC clarify proton-proton coupling and carbon-proton correlations, particularly for overlapping signals in aromatic regions .
• Cross-Validation : Compare experimental IR/Raman spectra with computational predictions (e.g., Gaussian09) to confirm functional group assignments .

Q. How do computational methods predict the compound's interaction with biological targets?

• Molecular Docking : AutoDock Vina or Schrödinger Suite models binding poses with enzymes (e.g., kinase domains), highlighting key interactions (e.g., hydrogen bonds with the chloropyrimidinyl group) .
• Binding Affinity Assays : Surface Plasmon Resonance (SPR) quantifies $K_d$ values (e.g., 0.5–5 µM range) to validate computational predictions .
• MD Simulations : GROMACS-based trajectories assess stability of ligand-receptor complexes over 100 ns, identifying critical residues for mutagenesis studies .

Data Contradiction Analysis

Q. How should researchers address conflicting results in reaction yields across studies?

• Source Review : Verify reagent purity (e.g., ≥99% APS for oxidations) and solvent dryness, as traces of water can reduce yields by 15–30% .
• Reproducibility Checks : Replicate protocols under inert atmospheres (N$_2$/Ar) to exclude oxygen-mediated side reactions .
• Analytical Calibration : Standardize HPLC/LCMS methods using internal standards (e.g., deuterated analogs) to ensure consistent quantification .

Notes on Methodological Rigor

• Crystallographic Refinement : SHELXL’s twin refinement feature is critical for handling high-symmetry space groups (e.g., $P2_1/c$) to avoid overfitting .
• Statistical Validation : Report $R$-factors ($R_1 \leq 0.05$) and goodness-of-fit (GOF ≈ 1.0) for crystallographic data .